Cas no 2228816-16-6 (2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine)
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine
- EN300-1974075
- 2228816-16-6
-
- Inchi: 1S/C12H15F2NO/c1-7-4-9(5-8(2)10(7)16-3)11(15)6-12(11,13)14/h4-5H,6,15H2,1-3H3
- InChI Key: ZJLMRXXIJGXDMG-UHFFFAOYSA-N
- SMILES: FC1(CC1(C1C=C(C)C(=C(C)C=1)OC)N)F
Computed Properties
- Exact Mass: 227.11217043g/mol
- Monoisotopic Mass: 227.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1974075-0.05g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 0.05g |
$1212.0 | 2023-09-16 | ||
| Enamine | EN300-1974075-0.1g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 0.1g |
$1269.0 | 2023-09-16 | ||
| Enamine | EN300-1974075-0.25g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 0.25g |
$1328.0 | 2023-09-16 | ||
| Enamine | EN300-1974075-0.5g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 0.5g |
$1385.0 | 2023-09-16 | ||
| Enamine | EN300-1974075-1.0g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1974075-2.5g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 2.5g |
$2828.0 | 2023-09-16 | ||
| Enamine | EN300-1974075-5.0g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 5g |
$4184.0 | 2023-06-02 | ||
| Enamine | EN300-1974075-10.0g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 10g |
$6205.0 | 2023-06-02 | ||
| Enamine | EN300-1974075-1g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 1g |
$1442.0 | 2023-09-16 | ||
| Enamine | EN300-1974075-5g |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine |
2228816-16-6 | 5g |
$4184.0 | 2023-09-16 |
2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine
Comprehensive Overview of 2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 2228816-16-6)
2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 2228816-16-6) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated organic molecules, which are increasingly studied for their unique physicochemical properties, including enhanced metabolic stability and bioavailability. The presence of both difluorocyclopropane and methoxy-dimethylphenyl moieties makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
In recent years, the demand for fluorinated building blocks like 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine has surged due to their applications in precision medicine and sustainable chemistry. Researchers are particularly interested in its role as a bioisostere, where the difluorocyclopropyl group mimics other functional groups to improve drug efficacy while reducing side effects. This aligns with the growing trend of structure-activity relationship (SAR) studies in small-molecule drug design, a hot topic in AI-driven drug discovery platforms.
The synthesis of CAS No. 2228816-16-6 typically involves multi-step organic reactions, including cyclopropanation and selective fluorination. Its methoxy and dimethyl substitutions on the aromatic ring contribute to its lipophilicity, a critical factor in blood-brain barrier (BBB) penetration—a key focus area for neurodegenerative disease research. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound, as highlighted in recent open-access chemistry journals.
From an industrial perspective, 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine is gaining attention in green chemistry initiatives. Its potential as a low-toxicity intermediate aligns with the EPA’s Safer Choice Program, addressing concerns about environmental persistence of traditional fluorochemicals. This resonates with the increasing Google searches for "sustainable fluorinated compounds" and "eco-friendly pharmaceuticals."
Ongoing studies explore its utility in catalysis and material science, particularly in photoactive polymers. The compound’s stereoelectronic effects, driven by its gem-difluoro group, make it a candidate for organic electronics—a trending topic in ACS Nano publications. Furthermore, its amine functionality allows for derivatization into proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation therapies.
In summary, CAS No. 2228816-16-6 represents a convergence of medicinal chemistry, environmental sustainability, and advanced materials. Its structural features and applications align with high-impact research areas, making it a compound of interest for both academic and industrial laboratories. As PubMed and Reaxys databases show increased citations, this molecule is poised to play a pivotal role in next-generation therapeutic and technological innovations.
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